Cas no 1426425-73-1 (2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide)

• Product Name: 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide
• CAS No: 1426425-73-1
• MF: C₁₀H₁₁BrN₄O
• MW: 283.124540567398
• CID: 4823417
• Update Time: 2025-05-23

2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide
• 2-bromo-N-isopropyl-5H-pyrrolo[3,2-b]pyrazine-7-carboxamide
• 2-bromo-N-propan-2-yl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide

• Inchi： 1S/C10H11BrN4O/c1-5(2)14-10(16)6-3-12-9-8(6)15-7(11)4-13-9/h3-5H,1-2H3,(H,12,13)(H,14,16)
• InChI Key： YYFQOKLIETVGES-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=CN2)C(NC(C)C)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 1.4
• Topological Polar Surface Area: 70.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide

Professional Introduction to 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide (CAS No. 1426425-73-1)

2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide, identified by the CAS number 1426425-73-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the pyrrolopyrazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a bromo substituent and an N-isopropyl group in its molecular framework enhances its utility as a key intermediate in synthesizing novel bioactive molecules.

Thepyrrolo[2,3-b]pyrazine scaffold is particularly noteworthy due to its structural similarity to several natural products and pharmacologically relevant compounds. This scaffold has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The7-carboxamide functional group further contributes to the compound's reactivity and potential for further derivatization, making it a valuable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide has emerged as a promising candidate in this context. Studies have demonstrated its ability to interact with specific pockets of target proteins, thereby inhibiting their activity. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis.

Moreover, the bromo substituent in the molecule enhances its potential as a probe for developing photoaffinity labeling agents. Photoaffinity labeling is a powerful technique used to study protein-ligand interactions at the atomic level. By incorporating UV-sensitive groups into compounds like 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide, researchers can identify key residues on target proteins that are involved in binding. This approach has been instrumental in deciphering the mechanisms of action for several drugs and has paved the way for rational drug design.

TheN-isopropyl group not only contributes to the steric properties of the molecule but also influences its metabolic stability. This balance between steric hindrance and metabolic resistance is crucial for designing drugs with prolonged half-lives and improved bioavailability. Additionally, the carboxamide moiety can participate in hydrogen bonding interactions, which are essential for optimizing binding affinity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of derivatives of 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce various functional groups at different positions of the pyrrolopyrazine core. These modifications have led to the discovery of novel analogs with enhanced potency and reduced toxicity profiles.

In clinical settings, compounds derived from this scaffold are being evaluated for their potential in treating neurological disorders. The ability of pyrrolopyrazines to modulate neurotransmitter receptors has opened new avenues for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Preclinical studies have shown that certain derivatives exhibit neuroprotective effects by inhibiting oxidative stress and preventing neurodegeneration.

The pharmaceutical industry has also explored the use of 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide as a starting material for synthesizing antiviral agents. The structural features of this compound allow it to interfere with viral replication cycles by inhibiting key enzymes or proteins involved in viral assembly and entry into host cells. While further research is needed to fully understand its antiviral potential, preliminary data suggest that it may offer a new strategy against emerging viral threats.

Safety considerations are paramount when handling 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide. Although it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Additionally, good laboratory practices (GLP) should be adhered to ensure accurate experimental results and worker safety.

The future prospects of 2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide are vast and multifaceted. Continued exploration of its pharmacological properties will likely uncover new therapeutic applications beyond those currently envisioned. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into clinical reality.

In conclusion,2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide (CAS No. 1426425-73-1) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Its role as an intermediate in drug development underscores its importance in addressing various human health challenges. As research progresses，this compound will continue to play a pivotal role in shaping the future of pharmaceutical innovation.